molecular formula C17H14O2 B6231130 tetracyclo[6.6.2.0^{2,7}.0^{9,14}]hexadeca-2,4,6,9,11,13-hexaene-15-carboxylic acid CAS No. 5434-63-9

tetracyclo[6.6.2.0^{2,7}.0^{9,14}]hexadeca-2,4,6,9,11,13-hexaene-15-carboxylic acid

Cat. No. B6231130
CAS RN: 5434-63-9
M. Wt: 250.3
InChI Key:
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Description

Tetracyclo[6.6.2.0^{2,7}.0^{9,14}]hexadeca-2,4,6,9,11,13-hexaene-15-carboxylic acid is a useful research compound. Its molecular formula is C17H14O2 and its molecular weight is 250.3. The purity is usually 95.
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properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tetracyclo[6.6.2.0^{2,7}.0^{9,14}]hexadeca-2,4,6,9,11,13-hexaene-15-carboxylic acid involves a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "1,3-cyclopentadiene", "maleic anhydride", "acetic anhydride", "sodium acetate", "sodium hydroxide", "methyl iodide", "palladium on carbon", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium chloride", "sodium carbonate", "sodium bicarbonate", "sodium sulfate", "water" ], "Reaction": [ "Step 1: Diels-Alder reaction between 1,3-cyclopentadiene and maleic anhydride to form the adduct", "Step 2: Hydrolysis of the adduct with sodium hydroxide to form the diacid", "Step 3: Esterification of the diacid with excess acetic anhydride and sodium acetate to form the diester", "Step 4: Methylation of the diester with methyl iodide and palladium on carbon catalyst to form the dimethyl ester", "Step 5: Reduction of the dimethyl ester with sodium borohydride in acetic acid to form the diol", "Step 6: Oxidation of the diol with sodium periodate to form the dialdehyde", "Step 7: Cyclization of the dialdehyde with hydrochloric acid to form the tetracyclic intermediate", "Step 8: Carboxylation of the tetracyclic intermediate with sodium bicarbonate and carbon dioxide to form the carboxylic acid", "Step 9: Purification of the carboxylic acid by recrystallization from water and drying with sodium sulfate" ] }

CAS RN

5434-63-9

Molecular Formula

C17H14O2

Molecular Weight

250.3

Purity

95

Origin of Product

United States

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